Methaneseleninic Acid

• CAS No.: 28274-57-9
• Product Name: Methaneseleninic Acid
• Molecular Formula: CH4O2Se
• Molecular Weight: 127.01 g/mol
• IUPAC Name: methaneseleninic acid
• Standard InChI: InChI=1S/CH4O2Se/c1-4(2)3/h1H3,(H,2,3)
• Standard InChIKey: UEQANLFPOFICBH-UHFFFAOYSA-N
• SMILES: C[Se](=O)O
• Canonical SMILES: C[Se](=O)O
• Description: Methylselenic acid, also known as methylseleninate, belongs to the class of organic compounds known as seleninic acids and derivatives. Seleninic acids and derivatives are compounds containing a seleninic acid moiety, with the general structure RSe(=O)OH. Methylselenic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Methylselenic acid exists in all eukaryotes, ranging from yeast to humans.; Methylseleninic acid is an organoselenium compound that is seleninic acid in which the hydrogen attached to selenium is replaced by a methyl group. It has a role as a human xenobiotic metabolite, an EC 3.5.1.98 (histone deacetylase) inhibitor and an antineoplastic agent. It is a one-carbon compound and an organoselenium compound. It derives from a seleninic acid.
• Synonyms: METHYLSELENINIC ACID;METHANESELENINIC ACID;methylselenic acid;NSC 243621;NSC 244776;Methaneseleninic acid 95%
• Reference: 1: Singh CK, Ndiaye MA, Siddiqui IA, Nihal M, Havighurst T, Kim K, Zhong W,; Mukhtar H, Ahmad N. Methaneseleninic acid and γ-Tocopherol combination inhibits; prostate tumor growth in Vivo in a xenograft mouse model. Oncotarget. 2014 Jun; 15;5(11):3651-61. PubMed PMID: 25004451; PubMed Central PMCID: PMC4116510.; ; ; 2: Snider G, Grout L, Ruggles EL, Hondal RJ. Methaneseleninic acid is a substrate; for truncated mammalian thioredoxin reductase: implications for the catalytic; mechanism and redox signaling. Biochemistry. 2010 Dec 7;49(48):10329-38. doi:; 10.1021/bi101130t. Epub 2010 Nov 10. PubMed PMID: 21038895; PubMed Central PMCID:; PMC3018153.; ; ; 3: Qi Y, Fu X, Xiong Z, Zhang H, Hill SM, Rowan BG, Dong Y. Methylseleninic acid ; enhances paclitaxel efficacy for the treatment of triple-negative breast cancer. ; PLoS One. 2012;7(2):e31539. doi: 10.1371/journal.pone.0031539. Epub 2012 Feb 14. ; PubMed PMID: 22348099; PubMed Central PMCID: PMC3279411.; ; ; 4: Tarrado-Castellarnau M, Cortés R, Zanuy M, Tarragó-Celada J, Polat IH, Hill R,; Fan TW, Link W, Cascante M. Methylseleninic acid promotes antitumour effects via ; nuclear FOXO3a translocation through Akt inhibition. Pharmacol Res. 2015; Dec;102:218-34. doi: 10.1016/j.phrs.2015.09.009. Epub 2015 Nov 4. PubMed PMID:; 26375988; PubMed Central PMCID: PMC4850087.; ; ; 5: Liu M, Hu C, Xu Q, Chen L, Ma K, Xu N, Zhu H. Methylseleninic acid activates; Keap1/Nrf2 pathway via up-regulating miR-200a in human oesophageal squamous cell ; carcinoma cells. Biosci Rep. 2015 Sep 4;35(5). pii: e00256. doi:; 10.1042/BSR20150092. PubMed PMID: 26341629; PubMed Central PMCID: PMC4613709.
• PubChem Compound: 161597
• Last Modified: Nov 11 2021